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Compound of Interest

Compound Name: Carboxybetaine methacrylate

Cat. No.: B1426704 Get Quote

Essential Safety and Handling Guide for
Carboxybetaine Methacrylate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Carboxybetaine methacrylate. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
Carboxybetaine methacrylate is classified with specific hazards that necessitate careful

handling. The following table summarizes its classification according to the Globally

Harmonized System (GHS).[1]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure), Respiratory

Tract Irritation

Category 3
H335: May cause respiratory

irritation[1][2]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety.[3] Engineering controls, such as ensuring adequate ventilation and providing

accessible safety showers and eye wash stations, should also be in place.[1]
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Safety goggles with side-

shields, Face shield

Goggles are essential to

protect from potential chemical

splashes.[1][3] A face shield

should be used in conjunction

with goggles when there is a

significant risk of splashing.[3]

Hands Protective gloves
Chemically resistant gloves

(e.g., nitrile) are required.[1][4]

Body Impervious clothing, Lab coat

Wear a lab coat and, if

necessary, an apron or

coveralls to protect skin and

clothing.[1][3]

Respiratory Suitable respirator

A respirator (e.g., N95 or P1

dust mask) should be used

when dust or aerosols may be

generated.[5] Use only in

areas with appropriate exhaust

ventilation.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Confirm that a safety shower and an eye wash station are readily accessible.[1][6]

Gather all necessary PPE and ensure it is in good condition.

2. Handling the Substance:

Avoid breathing dust, fumes, or vapors.[1]
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Prevent all contact with skin and eyes.[1][6]

Weigh and handle the solid material in a manner that minimizes dust formation.[1]

When preparing solutions, add the solid to the solvent slowly.

Keep the container tightly sealed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly sealed and in a dark place.[2] Recommended storage

temperatures are between 2-8°C.[2][6]

For solutions stored in a solvent, storage at -80°C for 6 months or -20°C for 1 month (under

nitrogen) is advised.[7]

4. In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating eyelids to ensure adequate flushing. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Skin Contact: Wash the affected area thoroughly with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Do not use mouth-to-mouth resuscitation. Seek medical attention.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the area of all personnel.
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Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage. Keep the material away from drains and water

courses.[1]

Protect: Wear full personal protective equipment, including respiratory protection.[1]

Clean-up:

For solids, gently sweep up the material and place it in a suitable, closed container for

disposal.[6] Avoid creating dust.

For solutions, absorb with an inert, finely-powdered liquid-binding material (e.g., diatomite,

universal binders).[1]

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[1]

Dispose: Dispose of all contaminated materials as hazardous waste according to

regulations.[1]

Waste Disposal:

Product: Dispose of the substance in accordance with all applicable federal, state, and local

regulations.[1] Consider using a licensed disposal company for non-recyclable solutions.[5]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

product itself, following all relevant regulations.[1]

Empty Containers: The first rinse of a thoroughly emptied container must be collected and

disposed of as hazardous waste.[8] For highly toxic chemicals, the first three rinses must be

collected as hazardous waste.[8]

Handling Workflow Diagram
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Caption: Workflow for the safe handling of Carboxybetaine methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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